Cas no 2060062-12-4 (2-methyl-8-azabicyclo3.2.1octan-3-ol hydrochloride)

• Product Name: 2-methyl-8-azabicyclo3.2.1octan-3-ol hydrochloride
• CAS No: 2060062-12-4
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 4635743
• Update Time: 2025-06-25

2-methyl-8-azabicyclo3.2.1octan-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride
• 2-methyl-8-azabicyclo3.2.1octan-3-ol hydrochloride

• Inchi： 1S/C8H15NO.ClH/c1-5-7-3-2-6(9-7)4-8(5)10;/h5-10H,2-4H2,1H3;1H
• InChI Key： FHVAXVLALMQYPF-UHFFFAOYSA-N
• SMILES： CC1C(CC2CCC1N2)O.Cl

Additional information on 2-methyl-8-azabicyclo3.2.1octan-3-ol hydrochloride

2-Methyl-8-Azabicyclo[3.2.1]octan-3-Ol Hydrochloride: A Comprehensive Overview

2-Methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride, also known by its CAS number 2060062-12-4, is a structurally complex organic compound with significant applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of bicyclic amines, characterized by its unique bicyclo[3.2.1]octane framework, which contributes to its distinctive chemical properties and biological activity.

The molecular structure of 2-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride comprises a bicyclic system with an eight-membered ring fused with two smaller rings, creating a rigid and stable framework. The presence of the hydroxyl group (-OH) at the 3-position and the methyl group (-CH₃) at the 2-position introduces additional functional diversity, enhancing its potential for interaction with biological systems. The hydrochloride salt form further stabilizes the compound, making it suitable for various applications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 2-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride. These methods often involve multi-step reactions, including ring-closing metathesis and stereoselective additions, to achieve high yields and optimal stereochemical control. The ability to synthesize this compound efficiently has significantly contributed to its increased utilization in drug discovery programs.

In terms of pharmacological properties, 2-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride exhibits remarkable bioactivity, particularly as a precursor or intermediate in the development of bioactive molecules targeting specific therapeutic areas such as central nervous system disorders and cardiovascular diseases.

The compound's unique structure allows it to act as a versatile building block in medicinal chemistry, enabling researchers to modify its functional groups to design drugs with enhanced efficacy and reduced side effects.

Recent studies have highlighted the potential of 2-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride in modulating ion channels and receptors, which are critical targets for treating conditions such as epilepsy, pain, and hypertension.

The growing interest in this compound is further evidenced by its inclusion in high-throughput screening libraries used by pharmaceutical companies to identify lead compounds for drug development.

In conclusion, 2-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride, with its CAS number 2060062-124, represents a valuable asset in modern chemical research due to its unique structure, versatile applications, and promising therapeutic potential.